Cas no 2751611-92-2 (7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 2751611-92-2
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6325026
• PubChem ID: 139537673
• Update Time: 2025-06-07

7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21412915
• 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine
• 2751611-92-2
• EN300-37314015

• Inchi： 1S/C15H15NO2/c1-2-4-12(5-3-1)11-18-13-6-7-14-15(10-13)17-9-8-16-14/h1-7,10,16H,8-9,11H2
• InChI Key： HRIDFIMYLPVMJU-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC(=CC1=2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine

Introduction to 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2751611-92-2)

7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2751611-92-2, has garnered attention due to its potential applications in drug development and molecular research. The benzoxazine core structure of this molecule contributes to its versatility, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine consists of a benzene ring fused with an oxygen-containing heterocycle, which is further modified by a benzyloxy group at the 7-position and a dihydro ring system at the 3,4-positions. This configuration imparts specific electronic and steric properties that are conducive to interactions with biological targets. The presence of the benzyloxy group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems.

In recent years, there has been a growing interest in benzoxazine derivatives due to their demonstrated efficacy in various pharmacological applications. Research has highlighted the potential of these compounds as scaffolds for kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The dihydrobenzoxazine moiety in 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several kinases involved in cell proliferation and signal transduction pathways.

One of the most compelling aspects of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine is its role in the development of targeted therapies. Studies have demonstrated that this compound can selectively inhibit specific kinases while minimizing off-target effects. This selectivity is crucial for improving therapeutic outcomes and reducing side effects associated with broad-spectrum inhibitors. The benzyloxy group also plays a key role in modulating the pharmacokinetic properties of the molecule, enhancing its bioavailability and therapeutic window.

The synthesis of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the benzoxazine core structure efficiently.

Recent advancements in computational chemistry have further facilitated the design and optimization of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine derivatives. Molecular modeling studies have provided insights into the binding interactions between this compound and its target proteins. These studies have helped identify key residues critical for binding affinity and have guided the development of more potent analogs with improved pharmacological profiles.

The potential applications of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine extend beyond cancer therapy. Research has indicated its utility in addressing other diseases characterized by abnormal kinase activity. For instance, studies have explored its efficacy in treating inflammatory disorders by inhibiting inflammatory mediators produced through aberrant kinase signaling pathways. This broadens the therapeutic scope of benzoxazine derivatives and underscores their significance in modern medicine.

In conclusion, 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2751611-92-2) represents a promising compound in pharmaceutical research due to its unique structural features and multifaceted applications. Its role as a scaffold for kinase inhibitors highlights its potential in developing targeted therapies for various diseases. Continued research into this compound will likely uncover additional therapeutic benefits and refine synthetic strategies for its production.